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Compound of Interest

Compound Name:
N-BOC-

(methylamino)acetaldehyde

Cat. No.: B104805 Get Quote

Introduction

N-tert-Butoxycarbonyl-(methylamino)acetaldehyde, commonly referred to as N-BOC-
(methylamino)acetaldehyde, is a chemical compound utilized in organic synthesis. It serves

as a reactant in the preparation of various derivatives, including benzo[d]imidazole inhibitors of

co-activator associated arginine methyltransferase and dihydroisoquinolinone derivatives that

act as selective mdm2 inhibitors.[1][2] This guide provides a comprehensive overview of its

physical properties, experimental protocols for its synthesis and characterization, and relevant

safety information.

Physical and Chemical Properties
N-BOC-(methylamino)acetaldehyde is a colorless to pale yellow liquid.[1][3][4] It is

characterized by its slight miscibility with water and sensitivity to air.[1][5] For long-term

storage, it is recommended to keep the compound under an inert atmosphere in a freezer at

temperatures below -20°C.[5]

Table 1: Physical and Chemical Properties of N-BOC-(methylamino)acetaldehyde
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Property Value

CAS Number 123387-72-4

Molecular Formula C8H15NO3

Molecular Weight 173.21 g/mol [5]

Appearance Colorless to pale yellow liquid[1][3][4]

Boiling Point 218.2 ± 19.0 °C (Predicted)[5]

Density 1.026 g/mL (Predicted)[5]

Refractive Index 1.44 (Predicted)[5]

Water Solubility Slightly miscible[1][6]

pKa -1.63 ± 0.70 (Predicted)[5]

Storage Temperature
Inert atmosphere, Store in freezer, under

-20°C[5]

Experimental Protocols
Synthesis of N-BOC-(methylamino)acetaldehyde from N-BOC-N-methylaminoethanol

A common method for the synthesis of N-BOC-(methylamino)acetaldehyde involves the

oxidation of 2-(N-Boc-methylamino)ethanol using Dess-Martin periodinane.[1]

Materials:

2-(N-Boc-methylamino)ethanol

Dess-Martin periodinane

Dichloromethane (CH2Cl2)

Saturated aqueous sodium bicarbonate solution

Sodium thiosulfate solution
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Anhydrous magnesium sulfate

Procedure:

A solution of 2-(N-Boc-methylamino)ethanol (8.8 g, 50 mmol) is dissolved in dichloromethane

at 0 °C.[1]

Dess-Martin periodinane (22 g, 52 mmol) is added to the solution in batches.[1]

The reaction mixture is allowed to naturally warm to room temperature and is stirred

continuously for 3 hours.[1]

Upon completion of the reaction, saturated aqueous sodium bicarbonate solution and

sodium thiosulfate solution are added, and the mixture is stirred for an additional 30 minutes.

[1]

The organic phase is then separated.[1]

The separated organic phase is washed with saturated sodium bicarbonate solution.[1]

The washed organic phase is dried over anhydrous magnesium sulfate.[1]

The solvent is concentrated to yield the final product, N-Boc-(methylamino)acetaldehyde.

[1]

Characterization: The product can be analyzed by Gas Chromatography-Mass Spectrometry

(GC-MS), which should show a peak at m/z 174 (M + 1).[1]

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of N-BOC-
(methylamino)acetaldehyde.

Start:
2-(N-Boc-methylamino)ethanol

in CH2Cl2 at 0°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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